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Compound of Interest

Compound Name: Quetiapine-d8 Hemifumarate

CAS No.: 1031703-36-2

Cat. No.: B1149851

Get Quote

Executive Summary
In the development of quantitative LC-MS/MS assays for antipsychotics, the choice between

Quetiapine-d8 Free Base and Quetiapine-d8 Hemifumarate is a critical decision point that

impacts stock solution accuracy, storage stability, and extraction efficiency.

While the Hemifumarate salt is the industry standard for solid-state stability and ease of

handling (crystallinity), the Free Base represents the lipophilic parent moiety actually detected

in mass spectrometry. This guide delineates the physicochemical divergences, mandates the

stoichiometric corrections required for regulatory compliance (FDA/EMA), and provides a self-

validating workflow for internal standard (IS) preparation.

Physicochemical Divergence & Stability
The fundamental difference lies in the solid-state properties and solubility profiles, which dictate

how the reference material must be handled prior to injection.

Comparative Properties Table
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Feature Quetiapine-d8 Free Base
Quetiapine-d8
Hemifumarate Salt

Physical State Viscous oil or low-melting solid Crystalline white solid

Handling Difficult to weigh (sticky/static)
Easy to weigh

(granular/flowable)

Solubility (Aqueous) Poor (Hydrophobic) Moderate to High (Hydrophilic)

Solubility (Organic)
High (MeOH, ACN, DMSO,

EtOAc)

Moderate (MeOH, DMSO);

Poor (EtOAc, Hexane)

Stability
Prone to oxidation (N-oxide

formation)

High stability (Crystal lattice

protection)

CAS Registry
1185247-12-4 (Generic d8

base)

1435938-24-1 (Typical salt

form)

The Stability Mechanism
The hemifumarate salt stabilizes the tertiary amine groups on the piperazine ring and the

dibenzothiazepine system. The free base, being an oil, has a larger surface area exposed to

headspace oxygen, accelerating the formation of Quetiapine N-oxide and S-oxide degradation

products.

Recommendation: For long-term reference standard storage, the Hemifumarate salt is superior.

If using the Free Base, store under inert gas (Argon/Nitrogen) at -20°C or lower.

Stoichiometry & Quantitative Accuracy
This is the most frequent source of error in bioanalysis. Mass spectrometers detect the

protonated molecule

. Therefore, all calibration curves and QC concentrations must be calculated relative to the
Free Base content, regardless of the starting material.

Molecular Weight Calculation
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The "Hemifumarate" designation typically implies a stoichiometry of 2 Quetiapine molecules : 1

Fumaric Acid molecule (or 1:0.5). However, some vendors supply 1:1 fumarates. You must

verify the Certificate of Analysis (CoA) for the specific batch.

Assumptions below based on standard Hemifumarate (1:0.5).

Quetiapine-d8 Free Base (

):

MW

g/mol [1]

Fumaric Acid (

):

MW

g/mol [1]

Quetiapine-d8 Hemifumarate (

):

MW

g/mol

Salt Correction Factor ( )
To prepare a stock solution equivalent to

mg/mL of Free Base using the Salt:

Protocol: To make 10 mL of a 1.0 mg/mL (free base equivalent) stock:

Weigh 11.48 mg of Quetiapine-d8 Hemifumarate.
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Dissolve in 10.0 mL of Methanol.

Result: 1.0 mg/mL Quetiapine-d8 Free Base solution.

Analytical Workflow (LC-MS/MS)
Once dissolved in the mobile phase and injected, the difference between the forms vanishes.

Ionization and Detection
In an acidic LC mobile phase (e.g., 0.1% Formic Acid), both the Free Base and the Salt

dissociate and protonate.

Reaction:

MS Transition: The precursor ion (m/z ~392) and product ions are identical for both starting

materials.

Chromatography: The Fumarate counter-ion is highly polar and elutes in the solvent front

(void volume), separating entirely from the analyte.

Workflow Logic Diagram

Hemifumarate Salt
(Solid)

Solvation (MeOH)
Dissociation of Salt

 Weigh x 1.148

Free Base
(Oil)

 Weigh Direct
Mobile Phase

(Acidic pH)
 Dilution ESI Source (+)

Protonation to [M+H]+
 HPLC Elution MS/MS Detection

(m/z 392.2 -> 258.1)

Click to download full resolution via product page

Caption: Analytical convergence of salt and base forms in LC-MS/MS workflows.

Experimental Protocols
Self-Validating Stock Preparation (Hemifumarate)
This protocol ensures the internal standard (IS) is accurate and stable.
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Reagents:

Quetiapine-d8 Hemifumarate (Reference Standard)[2]

Methanol (LC-MS Grade)

Amber Volumetric Flask (Class A)

Step-by-Step:

Equilibration: Allow the reference standard vial to reach room temperature (prevent

condensation).

Weighing: Weigh accurately

mg of the salt into a weighing boat. (Where

is the desired mass of free base).

Transfer: Quantitatively transfer to the amber flask using Methanol.

Dissolution: Sonicate for 5 minutes. The salt is moderately soluble in MeOH; ensure no

crystals remain.

Verification (System Suitability):

Inject the new stock against a previous verified stock or a non-labeled reference standard.

Acceptance Criteria: The area ratio response must be within ±5% of theoretical

expectation.

Extraction Compatibility
Protein Precipitation (PPT): Both forms work well.

Liquid-Liquid Extraction (LLE):

If adding IS before extraction: The biological matrix (plasma) is usually buffered to pH > 8

to ensure Quetiapine is in the Free Base form for extraction into organic solvents (e.g.,
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Hexane/Ethyl Acetate).

Note: The Hemifumarate IS will convert to the Free Base in the alkaline plasma buffer,

behaving identically to the patient's drug.

Handling & Storage
Storage Matrix

Condition Free Base Hemifumarate Salt

Solid Storage
-20°C or -80°C (Inert Gas

Purge Required)
+4°C to -20°C (Desiccated)

Stock Solution (MeOH) -20°C (Stable ~1-3 months) -20°C (Stable ~3-6 months)

Light Sensitivity High (Protect from light) Moderate (Protect from light)

Decision Logic for Researchers

Select Reference Material

Is accurate weighing critical?

YES
(Quantitation)

NO
(Qualitative ID)

Use Hemifumarate Salt
(Apply Correction Factor)

Use Free Base
(No Correction Needed)

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate Quetiapine-d8 form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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